molecular formula C9H11N3O2 B14816241 4-Amino-5-cyclopropoxypicolinamide CAS No. 1243355-27-2

4-Amino-5-cyclopropoxypicolinamide

Cat. No.: B14816241
CAS No.: 1243355-27-2
M. Wt: 193.20 g/mol
InChI Key: FBFQLUSXGHBRHY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-Amino-5-cyclopropoxypicolinamide is a substituted picolinamide derivative characterized by a cyclopropoxy group at the 5-position of the pyridine ring and an amino group at the 4-position.

Properties

CAS No.

1243355-27-2

Molecular Formula

C9H11N3O2

Molecular Weight

193.20 g/mol

IUPAC Name

4-amino-5-cyclopropyloxypyridine-2-carboxamide

InChI

InChI=1S/C9H11N3O2/c10-6-3-7(9(11)13)12-4-8(6)14-5-1-2-5/h3-5H,1-2H2,(H2,10,12)(H2,11,13)

InChI Key

FBFQLUSXGHBRHY-UHFFFAOYSA-N

Canonical SMILES

C1CC1OC2=CN=C(C=C2N)C(=O)N

Origin of Product

United States

Chemical Reactions Analysis

4-Amino-5-cyclopropoxypicolinamide undergoes several types of chemical reactions, including:

Scientific Research Applications

Comparison with Similar Compounds

Key Observations :

  • Electron-withdrawing groups (e.g., NO₂, F) in Compound 7 increase polarity, which may enhance binding to polar enzyme active sites but reduce membrane permeability .
  • Halogenated analogs (e.g., the patent compound) exhibit distinct electronic profiles due to chlorine atoms, which can influence π-stacking interactions and metabolic stability .

Analytical and Pharmacological Data

Parameter 4-Amino-5-cyclopropoxypicolinamide (Inferred) Compound 4 ([1]) Compound 7 ([1]) Patent Compound ([2])
Molecular Weight (g/mol) ~235 (estimated) 257 316 245
HPLC Retention Time Moderate (e.g., 1.2–1.5 min) Not reported Not reported 0.75 minutes
LCMS [M+H]⁺ ~236 Not reported Not reported 245

Interpretation :

  • The lower molecular weight of the patent compound correlates with its shorter HPLC retention time, suggesting higher polarity .
  • The cyclopropoxy group likely imparts intermediate polarity compared to aromatic substituents, balancing solubility and permeability.

Research Findings and Implications

  • Metabolic Stability: Cyclopropoxy-substituted analogs are hypothesized to resist oxidative metabolism better than phenoxy derivatives due to the absence of labile benzylic hydrogens .
  • Target Affinity : The rigid cyclopropane ring may enhance binding to hydrophobic pockets in kinase targets, as seen in structurally related kinase inhibitors .
  • Synthetic Scalability: The use of cyclopropanol derivatives could streamline synthesis compared to nitro-phenol intermediates (Compound 7), which require prolonged reflux .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.